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Compound of Interest

Compound Name: AT 1001

Cat. No.: B12068694

Get Quote

Ensuring the safe and environmentally responsible disposal of chemical compounds is a critical

component of laboratory safety and regulatory compliance. This document provides detailed,

step-by-step guidance for the proper disposal of AT 1001, a compound identified as 3-((2-

(pyrrolidin-1-yl)phenyl)amino)benzo[d]isothiazole 1,1-dioxide, also referred to as M1001.[1]

Adherence to these procedures is essential for protecting laboratory personnel and minimizing

environmental impact.

Quantitative Hazard Data
A summary of the hazards associated with AT 1001, based on the available Safety Data Sheet

(SDS), is provided in the table below.[1] This information is critical for understanding the risks

and taking appropriate safety precautions during handling and disposal.
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Hazard Statement GHS Classification Description

H302
Acute Toxicity, Oral (Category

4)
Harmful if swallowed.

H315 Skin Irritation (Category 2) Causes skin irritation.

H319 Eye Irritation (Category 2A) Causes serious eye irritation.

H335
Specific Target Organ Toxicity -

Single Exposure (Category 3)

May cause respiratory

irritation.

Experimental Protocol: Proper Disposal of AT 1001
The following protocol must be strictly followed for the disposal of AT 1001 and any materials

contaminated with it.[1]

1. Personal Protective Equipment (PPE): Before handling AT 1001, all personnel must wear

appropriate PPE, including:

Chemical-resistant gloves

Safety goggles

A laboratory coat

All handling and disposal procedures should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1]

2. Waste Segregation:

Solid Waste: All solid AT 1001 waste, such as residual powder and contaminated disposable

items (e.g., weigh boats, pipette tips), must be collected in a dedicated, properly sealed, and

clearly labeled hazardous waste container.[1]

Liquid Waste: If AT 1001 has been dissolved in a solvent (e.g., DMSO), the resulting solution

must be collected in a designated container for hazardous liquid waste.[1] It is crucial to

ensure that the waste container is chemically compatible with the solvent used.[1]
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Empty Containers: Empty AT 1001 containers should be triple-rinsed with a suitable solvent.

The rinsate from this process is considered hazardous and must be collected and disposed

of as hazardous liquid waste.[1] After triple-rinsing, the label on the empty container should

be defaced before disposal according to your institution's guidelines for empty chemical

containers.[1]

3. Decontamination: Following the completion of handling and disposal procedures, all surfaces

and equipment that came into contact with AT 1001 must be thoroughly decontaminated. Use

an appropriate solvent and cleaning agents for this purpose. All cleaning materials used for

decontamination must also be disposed of as hazardous waste.[1]

4. Storage of Waste: Sealed hazardous waste containers must be stored in a designated and

secure satellite accumulation area pending collection for disposal. This area should be located

away from general laboratory traffic and materials that are incompatible with the waste.[1]

5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste.[1] Under no circumstances should

AT 1001 or its containers be disposed of down the drain or in the regular trash.[1]

Disposal Workflow
The following diagram illustrates the key steps in the proper disposal process for AT 1001.
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Start: Handling AT 1001

1. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

2. Segregate Waste Streams

Solid Waste
(Powder, Contaminated Items)

Liquid Waste
(Solutions, Rinsate)

Empty Containers
(Triple-Rinse)

3. Decontaminate Surfaces & Equipment

4. Store Waste in Designated Area

5. Arrange for EHS Disposal

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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